Cas no 185323-48-2 (Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-)

• Product name: Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-
• CAS No: 185323-48-2
• MF: C₁₈H₁₈N₄O₆
• MW: 386.35872
• CID: 114524
• PubChem ID: 57370829

Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-
• 2-[(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxobutanamide
• Butanamide, 2-(2-methoxy-4-nitrophenyl)azo-N-(4-methoxyphenyl)-3-oxo-
• DTXSID60724795
• 2-[(E)-(2-Methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxobutanamide
• 185323-48-2

• Inchi： InChI=1S/C18H18N4O6/c1-11(23)17(18(24)19-12-4-7-14(27-2)8-5-12)21-20-15-9-6-13(22(25)26)10-16(15)28-3/h4-10,17H,1-3H3,(H,19,24)/b21-20+
• InChI Key： LPCWWXRRWNDDFT-QZQOTICOSA-N
• SMILES： COC1C=C([N+]([O-])=O)C=CC=1/N=N/C(C(=O)C)C(NC1C=CC(OC)=CC=1)=O

Computed Properties

• Exact Mass: 386.12274
• Monoisotopic Mass: 386.12263431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 132.49